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Compound of Interest

Compound Name: 4-Fluoro-3-phenoxybenzaldehyde

Cat. No.: B1330021 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Fluoro-3-phenoxybenzaldehyde

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical intermediates is paramount for successful

synthesis and application. This technical guide provides a comprehensive overview of the core

physical properties of 4-Fluoro-3-phenoxybenzaldehyde, a key building block in the synthesis

of various pharmaceuticals and agrochemicals.[1][2]

Core Physical and Chemical Properties
4-Fluoro-3-phenoxybenzaldehyde is an aromatic aldehyde with a molecular structure

featuring a fluorine atom and a phenoxy group, which impart unique reactivity and

characteristics.[1][3] The following tables summarize its key physical and chemical identification

properties.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 4-fluoro-3-phenoxybenzaldehyde[3][4]

Synonyms
2-Fluoro-5-formyldiphenyl Ether, 3-Phenoxy-4-

fluorobenzaldehyde[1][5][6]

CAS Number 68359-57-9[1][3][5][6]

Molecular Formula C₁₃H₉FO₂[1][3][5][6]

Molecular Weight 216.21 g/mol [1][3][5][6]

InChI Key JDICMOLUAHZVDS-UHFFFAOYSA-N[3]

SMILES C1=CC=C(C=C1)OC2=C(C=CC(=C2)C=O)F[3]

Table 2: Physical Properties

Property Value

Appearance
Colorless to light orange to yellow clear liquid[1]

[3] or White to pale yellow crystalline powder[6]

Boiling Point

102°-104°C at 0.1 mmHg[3][7][8], 135°C at 2

mmHg[1][3], 310°C[5], 320-325°C

(decomposes)[6]

Melting Point 70-75°C[6]

Density
~1.2 g/mL[3], 1.2091 g/mL at 25°C[9], 1.23

g/mL[1], 1.25-1.30 g/cm³ at 20°C[6]

Refractive Index n20/D 1.58[1][3], n20/D 1.5830[9]

Solubility
Soluble in ethanol, acetone, and DMSO;

insoluble in water.[6]

Flash Point >110 °C (>230 °F)[5][10]

Experimental Protocols
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While specific, detailed experimental protocols for the determination of the physical properties

of 4-Fluoro-3-phenoxybenzaldehyde are not extensively published, standard laboratory

procedures are employed.

Determination of Boiling Point: The boiling point is determined by distillation. For substances

like 4-Fluoro-3-phenoxybenzaldehyde, which have a high boiling point at atmospheric

pressure, vacuum distillation is often employed to prevent decomposition.[3][7][8] The sample

is heated in a distillation apparatus under a reduced pressure, and the temperature at which

the liquid boils and condenses is recorded along with the pressure.

Determination of Melting Point: The melting point of the solid form is determined using a

melting point apparatus. A small amount of the crystalline powder is placed in a capillary tube

and heated at a controlled rate. The temperature range over which the substance melts is

recorded.

Determination of Density: The density is typically measured using a pycnometer or a digital

density meter. The mass of a known volume of the substance is determined at a specific

temperature, allowing for the calculation of density.

Determination of Refractive Index: The refractive index is measured using a refractometer,

typically at the sodium D-line (589 nm) and at a controlled temperature (e.g., 20°C).

Synthesis Workflow
4-Fluoro-3-phenoxybenzaldehyde is commonly synthesized through a multi-step process. A

prevalent method involves the bromination of 4-fluorobenzaldehyde, followed by an Ullmann

condensation with a phenolate, and subsequent deprotection.[3]
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4-Fluorobenzaldehyde

Bromination

 Br₂

3-Bromo-4-fluorobenzaldehyde

Acetal Protection

 Ethylene glycol

3-Bromo-4-fluorobenzaldehyde ethylene acetal

Ullmann Condensation
(with alkali metal phenolate)

 Phenol, Base

4-Fluoro-3-phenoxybenzaldehyde ethylene acetal

Acetal Deprotection
(Hydrolysis)

 H₃O⁺

4-Fluoro-3-phenoxybenzaldehyde
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Caption: Synthesis of 4-Fluoro-3-phenoxybenzaldehyde.
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Reactivity and Applications
The presence of the fluorine atom and the phenoxy group influences the electronic properties

and reactivity of the benzaldehyde moiety.[3] The aldehyde group is susceptible to nucleophilic

attack and can undergo various reactions such as oxidation to a carboxylic acid and

condensation reactions.[3] This versatile reactivity makes 4-Fluoro-3-phenoxybenzaldehyde
a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals

with anti-inflammatory and analgesic properties, as well as agrochemicals like herbicides and

insecticides.[1][3] It is also used in material science for the production of specialty polymers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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